Cas no 893736-75-9 (2'-Cyanobiphenyl-3-carboxylic acid)

• Product Name: 2'-Cyanobiphenyl-3-carboxylic acid
• CAS No: 893736-75-9
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD06802573
• CID: 714664
• PubChem ID: 20100114
• Update Time: 2025-08-05

2'-Cyanobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Cyano-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 2'-cyano-
• 2-Cyanobiphenyl-3-carboxylic acid
• 3-(2-CYANOPHENYL)BENZOIC ACID
• 2'-Cyanobiphenyl-3-carboxylic acid
• DTXSID10602493
• 2'-Cyano-[1,1'-biphenyl]-3-carboxylicacid
• MFCD06802573
• 2'-Cyano[1,1'-biphenyl]-3-carboxylic acid
• BB 0223696
• BS-23905
• 893736-75-9
• CS-0208258
• A861215
• AKOS004118975
• 2''-Cyanobiphenyl-3-carboxylic Acid
• DB-365002
• G83732

• MDL： MFCD06802573
• Inchi： 1S/C14H9NO2/c15-9-12-4-1-2-7-13(12)10-5-3-6-11(8-10)14(16)17/h1-8H,(H,16,17)
• InChI Key： VRVHOPQLBGJNCG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 223.063328530g/mol
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 478.7±38.0 °C at 760 mmHg
• Flash Point: 243.3±26.8 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2'-Cyanobiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles